Cas no 2171780-97-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• CAS No: 2171780-97-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6240349
• PubChem ID: 165448107
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[3-(methoxymethyl)pyrrolidin-1-yl]-5-oxopentanoic acid
• EN300-1506655
• 2171780-97-3

• Inchi： 1S/C26H30N2O6/c1-33-15-17-12-13-28(14-17)25(31)23(10-11-24(29)30)27-26(32)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22-23H,10-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： BLYDZAJJQJSMHJ-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171780-97-3): An Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171780-97-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorene and pyrrolidine, and it possesses unique structural features that make it a valuable candidate for various applications, particularly in drug development.

The fluorene moiety in the compound provides a rigid aromatic framework, which can enhance the stability and bioavailability of the molecule. The methoxycarbonyl group attached to the fluorene ring serves as a protecting group, which can be selectively removed under specific conditions to reveal the underlying amine functionality. This feature is particularly useful in synthetic chemistry, where controlled deprotection steps are essential for the construction of complex molecules.

The pyrrolidine ring, on the other hand, introduces flexibility and conformational diversity to the molecule. The presence of a methoxymethyl substituent on the pyrrolidine ring further modulates the physicochemical properties of the compound, potentially influencing its solubility and interaction with biological targets. The carboxylic acid group at the terminal position of the pentanoic acid chain provides a reactive site for conjugation with other molecules, making it a versatile building block in drug design.

Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. By targeting specific PPIs, this compound could potentially disrupt disease pathways and offer new therapeutic strategies.

In another study, scientists at a leading pharmaceutical company investigated the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. This approach can improve drug delivery and reduce side effects. The results indicated that this compound can be effectively converted into its active form under physiological conditions, demonstrating its potential as a prodrug candidate.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid also makes it an attractive target for synthetic chemists. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to synthesize this compound efficiently. These methods not only enhance yield and purity but also allow for the introduction of additional functional groups, further expanding its potential applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(methoxymethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171780-97-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important building block for developing novel therapeutics. Ongoing research continues to uncover new applications and optimize its properties for clinical use.